2-fluoro-N-{[5-(2-oxopyrrolidin-1-yl)pyridin-3-yl]methyl}benzamide

• IUPAC Name: 2-fluoro-N-[[5-(2-oxopyrrolidin-1-yl)pyridin-3-yl]methyl]benzamide
• InChI: InChI=1S/C17H16FN3O2/c18-15-5-2-1-4-14(15)17(23)20-10-12-8-13(11-19-9-12)21-7-3-6-16(21)22/h1-2,4-5,8-9,11H,3,6-7,10H2,(H,20,23)
• InChI Key: BWZWJZPXWYPQGA-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1)C2=CN=CC(=C2)CNC(=O)C3=CC=CC=C3F
• Molecular Formula: C17H16FN3O2
• Molecular Weight: 313.33 g/mol
• CAS No.: 2097860-68-7

Description

2-fluoro-N-{[5-(2-oxopyrrolidin-1-yl)pyridin-3-yl]methyl}benzamide is a useful research compound. Its molecular formula is C17H16FN3O2 and its molecular weight is 313.332. The purity is usually 95%.
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Scientific Research Applications

1. Drug Development and Synthesis

A key intermediate, (S)-3-(methylamino)-3-((R)-pyrrolidin-3-yl)propanenitrile, used in the synthesis of PF-00951966, a fluoroquinolone antibiotic, showcases the importance of structurally complex fluoro-compounds in developing treatments against respiratory tract infections, including multidrug-resistant organisms. This highlights the role of fluoro-benzamide derivatives in antibiotic development (M. Lall et al., 2012).

2. Crystal Structure Analysis

The synthesis and characterization of 4-fluoro-N-(2-methyl-5-((2-(p-tolyloxy)acetamido)methyl)pyrimidin-4-yl)benzamide, including X-ray crystal structure determination, underscore the significance of fluoro-benzamide derivatives in elucidating molecular packing and hydrogen bonding patterns, which are crucial for understanding compound stability and reactivity (Deng et al., 2014).

3. Neurology and Imaging

Compounds with a fluoro-benzamide structure have been utilized in positron emission tomography (PET) imaging to quantify receptor densities in the brain, such as the study on serotonin 1A receptors in Alzheimer's disease patients. This application demonstrates the compound's potential in neurology and diagnostic imaging (V. Kepe et al., 2006).

4. Photophysical Properties

The study on blue fluorescence from BF2 complexes of N,O-Benzamide Ligands illustrates how fluoro-benzamide derivatives can be essential in creating materials with specific luminescence properties, useful in biological and organic material applications (M. Yamaji et al., 2017).

5. Molecular Structure and Physicochemical Correlations

Research on fluoro-N-(pyridyl)benzamides provides insight into how substitution patterns affect molecular conformation and, consequently, the physicochemical properties and reactivity of these compounds, relevant for the design of pharmaceuticals and materials (P. Mocilac et al., 2012).